Cas no 1531535-55-3 (1-N-pentan-3-ylbutane-1,2-diamine)

• Product Name: 1-N-pentan-3-ylbutane-1,2-diamine
• CAS No: 1531535-55-3
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 5295568
• Update Time: 2025-07-09

1-N-pentan-3-ylbutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (2-aminobutyl)(pentan-3-yl)amine
• 1-N-pentan-3-ylbutane-1,2-diamine

• Inchi： 1S/C9H22N2/c1-4-8(10)7-11-9(5-2)6-3/h8-9,11H,4-7,10H2,1-3H3
• InChI Key： CUZJWAJNCGTJDI-UHFFFAOYSA-N
• SMILES： N(CC(CC)N)C(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 79.6
• XLogP3: 1.7
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-N-pentan-3-ylbutane-1,2-diamine

Introduction to 1-N-pentan-3-ylbutane-1,2-diamine (CAS No. 1531535-55-3)

1-N-pentan-3-ylbutane-1,2-diamine, identified by the chemical identifier CAS No. 1531535-55-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This diamine derivative, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The compound's molecular structure, featuring a pentan-3-yl substituent attached to a butane backbone with two amino functional groups, presents a versatile platform for further chemical modifications and biological evaluations.

The synthesis of 1-N-pentan-3-ylbutane-1,2-diamine involves meticulous planning to ensure high yield and purity, which are critical for downstream applications. Advanced synthetic methodologies, including multi-step organic transformations and catalytic processes, are employed to construct the desired molecular architecture. Recent advancements in catalytic amination and cross-coupling reactions have enhanced the efficiency of producing this compound, making it more accessible for research purposes.

One of the most compelling aspects of 1-N-pentan-3-ylbutane-1,2-diamine is its utility as a building block in drug discovery. The presence of two amino groups allows for diverse functionalization strategies, enabling chemists to design molecules with tailored biological activities. For instance, this compound has been explored as a precursor in the synthesis of peptidomimetics, which mimic the function of natural peptides while offering improved pharmacokinetic properties. The flexibility provided by the pentan-3-yl group further enhances its applicability in constructing complex scaffolds that can interact with biological targets.

In recent years, there has been growing interest in leveraging diamine derivatives like 1-N-pentan-3-ylbutane-1,2-diamine for the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with reduced side effects. The structural features of 1-N-pentan-3-ylbutane-1,2-diamine make it a promising candidate for such applications, as it can be modified to fit into the active sites of kinases and disrupt their function.

The compound's potential extends beyond kinase inhibition. Studies have indicated that diamines can serve as substrates or intermediates in the synthesis of antibiotics and antiviral agents. The ability to introduce various substituents into the molecule allows for fine-tuning its biological activity against a broad spectrum of pathogens. This adaptability makes 1-N-pentan-3-ylbutane-1,2-diamine a valuable asset in medicinal chemistry libraries, where researchers screen compounds for their efficacy against infectious diseases.

Another area where 1-N-pentan-3-ylbutane-1,2-diamine shows promise is in materials science. Diamines are known to participate in polymerization reactions, forming polymers with unique properties. By incorporating this compound into polymer backbones, scientists can create materials with enhanced mechanical strength or biodegradability. Such materials have applications in biomedicine, such as scaffolds for tissue engineering or coatings for medical implants. The versatility of 1-N-pentan-3-ylbutane-1,2-diamine in this context underscores its importance as a multifunctional building block.

From an industrial perspective, the production and utilization of 1-N-pentan-3-ylbutane-1,2-diamine highlight the intersection of organic chemistry and large-scale manufacturing processes. Companies specializing in fine chemicals have developed optimized protocols for synthesizing this compound at scales suitable for commercial use. These processes emphasize sustainability and cost-effectiveness while maintaining high standards of quality control. As demand for specialized chemicals grows, innovations in synthetic methodologies will continue to drive advancements in producing compounds like 1-N-pentan-3-ylbutane-1,2-diamine more efficiently.

The future prospects of 1-N-pentan-3-ylbutane-1,2-diamine are closely tied to ongoing research efforts aimed at uncovering new biological functions and applications. Collaborative projects between academia and industry are essential for translating laboratory discoveries into practical solutions for human health and industrial challenges. By fostering innovation through interdisciplinary approaches, scientists can harness the full potential of this versatile compound.